Cas no 116344-09-3 (Ethyl 2-(Dimethylamino)methylidene-4-methyl-3-oxopentanoate)

• Product Name: Ethyl 2-(Dimethylamino)methylidene-4-methyl-3-oxopentanoate
• CAS No: 116344-09-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 1207553
• PubChem ID: 14003879
• Update Time: 2025-04-20

Ethyl 2-(Dimethylamino)methylidene-4-methyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-[(dimethylamino)methylene]-4-methyl-3-oxo-, ethylester
• (E)-ethyl 2-((dimethylamino)methylene)-4-methyl-3-oxopentanoate
• 2-dimethylaminomethylene-4-methyl-3-oxo-pentanoic acid ethyl ester
• ethyl2-[(dimethylamino)methylidene]-4-methyl-3-oxopentanoate
• 116344-09-3
• (Z)-ethyl 2-((dimethylamino)methylene)-4-methyl-3-oxopentanoate
• HNFBOLBPJYXIAK-CLFYSBASSA-N
• SCHEMBL1587530
• ethyl 2-[(dimethylamino)methylidene]-4-methyl-3-oxopentanoate
• ethyl (2Z)-2-(dimethylaminomethylidene)-4-methyl-3-oxopentanoate
• Ethyl 2-(Dimethylamino)methylidene-4-methyl-3-oxopentanoate

• Inchi： 1S/C11H19NO3/c1-6-15-11(14)9(7-12(4)5)10(13)8(2)3/h7-8H,6H2,1-5H3/b9-7-
• InChI Key： HNFBOLBPJYXIAK-CLFYSBASSA-N
• SMILES： O(CC)C(/C(=C\N(C)C)/C(C(C)C)=O)=O

Computed Properties

• Exact Mass: 213.13657
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives